N-[(6-aminopyridin-3-yl)methyl]-2-(methoxymethyl)-N,6-dimethylpyrimidin-4-amine

• IUPAC Name: N-[(6-aminopyridin-3-yl)methyl]-2-(methoxymethyl)-N,6-dimethylpyrimidin-4-amine
• InChI: InChI=1S/C14H19N5O/c1-10-6-14(18-13(17-10)9-20-3)19(2)8-11-4-5-12(15)16-7-11/h4-7H,8-9H2,1-3H3,(H2,15,16)
• InChI Key: AGIWIWAOZYILTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)COC)N(C)CC2=CN=C(C=C2)N
• Molecular Formula: C14H19N5O
• Molecular Weight: 273.33 g/mol

Description

N-[(6-aminopyridin-3-yl)methyl]-2-(methoxymethyl)-N,6-dimethylpyrimidin-4-amine is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a pyrimidine derivative that has been synthesized using various methods and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of N-[(6-aminopyridin-3-yl)methyl]-2-(methoxymethyl)-N,6-dimethylpyrimidin-4-amine is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or by interfering with cellular signaling pathways.
Biochemical and Physiological Effects:
N-[(6-aminopyridin-3-yl)methyl]-2-(methoxymethyl)-N,6-dimethylpyrimidin-4-amine has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and modulate certain cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[(6-aminopyridin-3-yl)methyl]-2-(methoxymethyl)-N,6-dimethylpyrimidin-4-amine is that it has shown promising results in preclinical studies. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to predict its potential therapeutic applications.

Future Directions

There are several future directions for research on N-[(6-aminopyridin-3-yl)methyl]-2-(methoxymethyl)-N,6-dimethylpyrimidin-4-amine. One direction is to further investigate its anti-cancer properties and potential use in cancer therapy. Another direction is to study its effects on cellular signaling pathways and its potential use as an inhibitor of certain enzymes. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-[(6-aminopyridin-3-yl)methyl]-2-(methoxymethyl)-N,6-dimethylpyrimidin-4-amine has been achieved using various methods. One of the commonly used methods involves the reaction of 3-aminopyridine-6-carbaldehyde with 2-(chloromethyl)-N,6-dimethylpyrimidin-4-amine in the presence of a base. Another method involves the reaction of 3-aminopyridine-6-carbaldehyde with 2-(bromomethyl)-N,6-dimethylpyrimidin-4-amine in the presence of a palladium catalyst.

Scientific Research Applications

N-[(6-aminopyridin-3-yl)methyl]-2-(methoxymethyl)-N,6-dimethylpyrimidin-4-amine has shown potential therapeutic applications in various scientific research studies. It has been studied for its anti-cancer properties, anti-inflammatory effects, and as an inhibitor of certain enzymes.